Cas no 36953-44-3 (5-Bromo-1H-pyrrole-2-carbonitrile)
36953-44-3 structure
Product Name:5-Bromo-1H-pyrrole-2-carbonitrile
CAS No:36953-44-3
MF:C5H3BrN2
MW:170.994719743729
MDL:MFCD23135667
CID:1038779
PubChem ID:70577839
Update Time:2025-04-20
5-Bromo-1H-pyrrole-2-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 5-Bromo-1H-pyrrole-2-carbonitrile
- 1H-Pyrrole-2-carbonitrile, 5-bromo-
- 4702AB
- FCH2316260
- AX8241189
- ST24023872
- SCHEMBL11392877
- BS-16689
- 36953-44-3
- D82532
- AKOS016002742
- DTXSID90742422
- CS-0188312
- SB63911
-
- MDL： MFCD23135667
- Inchi： 1S/C5H3BrN2/c6-5-2-1-4(3-7)8-5/h1-2,8H
- InChI Key： ICKKJIMPEICFGO-UHFFFAOYSA-N
- SMILES： BrC1=CC=C(C#N)N1
Computed Properties
- Exact Mass: 169.94796g/mol
- Monoisotopic Mass: 169.94796g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 126
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 39.6
- XLogP3: 1.8
5-Bromo-1H-pyrrole-2-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-BW031-250mg |
5-Bromo-1H-pyrrole-2-carbonitrile |
36953-44-3 | 95+% | 250mg |
2329CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-BW031-100mg |
5-Bromo-1H-pyrrole-2-carbonitrile |
36953-44-3 | 95+% | 100mg |
1131CNY | 2021-05-07 | |
| Chemenu | CM125237-250mg |
5-bromo-1H-pyrrole-2-carbonitrile |
36953-44-3 | 95% | 250mg |
$*** | 2023-05-30 | |
| Chemenu | CM125237-1g |
5-bromo-1H-pyrrole-2-carbonitrile |
36953-44-3 | 95% | 1g |
$*** | 2023-05-30 | |
| eNovation Chemicals LLC | D752156-100mg |
5-BroMo-1H-pyrrole-2-carbonitrile |
36953-44-3 | 95+% | 100mg |
$300 | 2023-09-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-BW031-200mg |
5-Bromo-1H-pyrrole-2-carbonitrile |
36953-44-3 | 95+% | 200mg |
1749.0CNY | 2021-07-18 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-BW031-50mg |
5-Bromo-1H-pyrrole-2-carbonitrile |
36953-44-3 | 95+% | 50mg |
583.0CNY | 2021-07-18 | |
| Chemenu | CM125237-1g |
5-bromo-1H-pyrrole-2-carbonitrile |
36953-44-3 | 95% | 1g |
$297 | 2021-08-05 | |
| Chemenu | CM125237-5g |
5-bromo-1H-pyrrole-2-carbonitrile |
36953-44-3 | 95% | 5g |
$893 | 2021-08-05 | |
| Alichem | A109004795-5g |
5-Bromo-1H-pyrrole-2-carbonitrile |
36953-44-3 | 95% | 5g |
$1326.60 | 2023-09-02 |
5-Bromo-1H-pyrrole-2-carbonitrile Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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